Sodium 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoate

• CAS No.: 67963-75-1
• Molecular Formula: C6F11NaO3
• Molecular Weight: 352.03 g/mol
• IUPAC Name: sodium;2,3,3,3-tetrafluoro-2-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoate
• InChI: InChI=1S/C6HF11O3.Na/c7-2(1(18)19,4(10,11)12)20-6(16,17)3(8,9)5(13,14)15;/h(H,18,19);/q;+1/p-1
• InChI Key: BKXMWPWFFZIYID-UHFFFAOYSA-M
• Canonical SMILES: C(=O)(C(C(F)(F)F)(OC(C(C(F)(F)F)(F)F)(F)F)F)[O-].[Na+]

Description

Sodium 2,3,3,3-tetrafluoro-2-(heptafluoropropoxy)propanoate is a useful research compound. Its molecular formula is C6F11NaO3 and its molecular weight is 352.03 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The procedure of Example 1 was followed using perfluoro-2-methyl-3-oxahexanoyl fluoride (16.6 g, 50 mmol), sodium trimethylsilanolate (5.6 g, 50 mmol), dry o-dichlorobenzene (200 mL), and 1 h at room temperature followed by rapid heating to 150°. Sodium perfluoro-2-methyl-3-oxahexanoate (13.6 g, 77% yield) was isolated as a white solid: The 19F NMR data were the same as reported in Example 15.